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Compound of Interest

Compound Name: 6-Bromo-3-methylquinoline

Cat. No.: B1341349 Get Quote

This technical guide provides a comprehensive overview of the safety information for 6-Bromo-
3-methylquinoline (CAS No: 97041-63-9), a key intermediate in pharmaceutical and chemical

research. The following sections detail the compound's properties, associated hazards, and the

necessary safety protocols for its handling and use in a laboratory or industrial setting. This

document is intended for researchers, scientists, and professionals in drug development who

require detailed safety data for risk assessment and procedural planning.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 6-Bromo-3-methylquinoline is

presented below. These properties are essential for understanding the compound's behavior

under various experimental and storage conditions.
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Property Value Citation

Molecular Formula C10H8BrN [1]

Molecular Weight 222.085 g/mol [1]

CAS Number 97041-63-9 [1]

Appearance Solid [2]

Melting Point 103 °C [1]

Boiling Point 313.8 ± 22.0 °C at 760 mmHg [1]

Density 1.5 ± 0.1 g/cm³ [1]

Flash Point 143.6 ± 22.3 °C [1]

Refractive Index 1.654 [1]

LogP (Octanol-Water Partition

Coefficient)
3.29 [1]

Hazard Identification and GHS Classification
6-Bromo-3-methylquinoline is classified as a hazardous substance. The GHS classification

provides a clear indication of the potential health risks associated with this compound.

Hazard Class Category Hazard Statement Citation

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed
[3]

Serious Eye

Damage/Irritation
Category 1

H318: Causes serious

eye damage
[3]

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
[4]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3
H335: May cause

respiratory irritation
[4]
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Signal Word: Danger[3]

Hazard Pictograms:

Corrosion

Harmful

Safe Handling and Storage
Proper handling and storage procedures are critical to minimize exposure and ensure the

stability of 6-Bromo-3-methylquinoline.

Aspect Recommendation Citation

Handling

Avoid contact with skin and

eyes.[2] Avoid the formation of

dust and aerosols.[2] Do not

eat, drink, or smoke when

using this product.[3] Wash

hands thoroughly after

handling.[3] Use in a well-

ventilated area, preferably

under a fume hood.[4]

Storage

Store in a cool, dry, and well-

ventilated place.[4] Keep the

container tightly closed.[4]

Protect from light.[4]

Incompatible Materials Strong oxidizing agents.[5]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling 6-Bromo-3-
methylquinoline to prevent personal exposure.
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Protection Type Specification Citation

Eye/Face Protection

Wear tightly fitting safety

goggles with side-shields

conforming to EN 166 (EU) or

NIOSH (US).[3]

Skin Protection

Wear chemical-resistant

gloves and protective clothing.

[4]

Respiratory Protection

If exposure limits are exceeded

or irritation is experienced, use

a full-face respirator with a

dust mask type N95 (US) or

equivalent.[3][6]

First Aid Measures
In the event of accidental exposure, immediate and appropriate first aid is crucial.
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Exposure Route First Aid Procedure Citation

Ingestion

If swallowed, get medical help.

[3] Rinse mouth with water.[3]

Do not induce vomiting.[3]

Never give anything by mouth

to an unconscious person.[3]

Eye Contact

Immediately rinse with water

for several minutes.[3]

Remove contact lenses, if

present and easy to do.[3]

Continue rinsing for at least 15

minutes.[3] Get medical help.

[3]

Skin Contact

Take off contaminated clothing

immediately.[3] Wash off with

soap and plenty of water.[3]

Inhalation

Move the victim into fresh air.

[3] If breathing is difficult, give

oxygen.[3] If not breathing,

give artificial respiration and

consult a doctor immediately.

[3]

Accidental Release Measures
In the case of a spill, the following procedures should be followed to contain and clean up the

material safely.
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Aspect Procedure Citation

Personal Precautions

Use personal protective

equipment.[2] Avoid dust

formation.[2] Ensure adequate

ventilation.[2] Evacuate

personnel to safe areas.[2]

Environmental Precautions

Prevent further leakage or

spillage if safe to do so.[3] Do

not let the product enter

drains.

Containment and Cleaning Up

Sweep or shovel spills into an

appropriate container for

disposal.[7] Collect and

arrange for disposal.[3]

Minimize the generation of

dust.[7] Dispose of

contents/container in

accordance with licensed

collector's sorting instructions.

[7]

Toxicological Information
Detailed quantitative toxicological data, such as LD50 (median lethal dose) and LC50 (median

lethal concentration) values for 6-Bromo-3-methylquinoline, are not readily available in the

reviewed safety data sheets. Most sources indicate that this information is "no data available".

[2][3] The toxicological properties have not been fully investigated.[5]

Experimental Protocols
The safety data sheets reviewed for 6-Bromo-3-methylquinoline do not contain detailed

experimental protocols for the toxicological or safety assessments performed. The GHS

classifications provided are based on standardized criteria, but the specific methodologies used

for this compound are not described.
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Visualized Workflows
To aid in the practical application of the safety data, the following workflows have been

visualized using Graphviz.
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Chemical Spill Occurs

Immediate Actions

Containment & Cleanup

Disposal

Spill of 6-Bromo-3-methylquinoline Detected

Evacuate unnecessary personnel

Ensure adequate ventilation

Don appropriate PPE 
(Gloves, Goggles, Respirator)

Prevent further spillage

Sweep/shovel into a suitable container

Minimize dust generation

Dispose of waste according to regulations

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill of 6-Bromo-3-methylquinoline.
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Exposure Event

Route of Exposure

First Aid Actions

Exposure to 6-Bromo-3-methylquinoline

Ingestion Eye Contact Skin Contact Inhalation

Rinse mouth with water
Get medical help

Rinse eyes with water for 15+ mins
Remove contact lenses

Get medical help

Remove contaminated clothing
Wash with soap and water

Move to fresh air
Provide oxygen if needed

Seek medical attention

Click to download full resolution via product page

Caption: First aid response workflow for exposure to 6-Bromo-3-methylquinoline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1341349#6-bromo-3-methylquinoline-safety-data-
sheet-sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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